Cas no 72061-01-9 (Butanoic acid, 2,2,4-trichloro-4,4-difluoro-, ethyl ester)
72061-01-9 structure
Product Name:Butanoic acid, 2,2,4-trichloro-4,4-difluoro-, ethyl ester
CAS No:72061-01-9
MF:C6H7Cl3F2O2
MW:255.474386453629
CID:544637
PubChem ID:19801958
Update Time:2025-04-19
Butanoic acid, 2,2,4-trichloro-4,4-difluoro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2,2,4-trichloro-4,4-difluoro-, ethyl ester
- ethyl 2,2,4-trichloro-4,4-difluorobutanoate
- 72061-01-9
- ethyl 2,2,4-trichloro-4,4-difluorobutyrate
- DTXSID60600085
- SCHEMBL9493216
-
- Inchi: 1S/C6H7Cl3F2O2/c1-2-13-4(12)5(7,8)3-6(9,10)11/h2-3H2,1H3
- InChI Key: CCTVPQCMPJAQLU-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OCC)(CC(F)(F)Cl)Cl
Computed Properties
- Exact Mass: 253.94811
- Monoisotopic Mass: 253.947969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Butanoic acid, 2,2,4-trichloro-4,4-difluoro-, ethyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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